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Compound of Interest

Compound Name: Ethyl 3-chloropropionate

Cat. No.: B146911 Get Quote

Essential Safety and Handling Guide for Ethyl 3-
chloropropionate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Ethyl 3-chloropropionate. It is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Chemical Safety and Hazard Information
Ethyl 3-chloropropionate is a flammable liquid and vapor that can cause skin and serious eye

irritation.[1][2] It may also cause respiratory irritation.[1] It is crucial to handle this chemical with

appropriate safety measures to prevent exposure and ensure a safe working environment.
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Quantitative Data for Ethyl 3-

chloropropionate

CAS Number 623-71-2[1][2][3][4]

Molecular Formula C5H9ClO2[2][3][4]

Molecular Weight 136.58 g/mol [2][4]

Appearance Colorless to almost colorless clear liquid[4][5]

Density 1.003 g/mL at 25 °C[4]

Boiling Point 162-163 °C[4]

Flash Point 49.5 °C (121.1 °F)

Hazard Classifications
Flammable Liquid, Category 3; Skin Irritation,

Category 2; Eye Irritation, Category 2[1]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is essential to minimize exposure.
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PPE Category Item Specifications and Usage

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles

conforming to OSHA's 29 CFR

1910.133 or European

Standard EN166 are

mandatory.[1] A face shield

should be used with goggles

during procedures with a high

risk of splashing.[6]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[6] Always

inspect gloves for degradation

or punctures before use and

replace them if compromised.

[6]

Body Protection
Laboratory Coat or Chemical-

Resistant Apron

A flame-retardant lab coat

should be worn.[6] For larger

quantities or when there is a

higher risk of splashing, a

chemical-resistant apron

should be worn over the lab

coat.

Respiratory Protection Fume Hood or Respirator

All handling should occur in a

certified chemical fume hood to

minimize vapor inhalation.[6][7]

If a fume hood is not available

or ventilation is inadequate, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with a suitable filter

(e.g., type ABEK, EN14387) is

required.[7] An emergency

self-contained breathing

apparatus (SCBA) should be

readily available.[7]
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Operational Plan: Safe Handling Protocol
Adherence to a strict handling protocol is critical for safety.

1. Engineering Controls:

Always work in a well-ventilated area.

A certified chemical fume hood is the primary engineering control to be used for all

manipulations of Ethyl 3-chloropropionate.[6][7]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1]

2. Handling Procedures:

Avoid all direct contact with the chemical.[7]

Do not breathe vapors or mists.[3][8]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][5]

Use only non-sparking tools and explosion-proof equipment to prevent ignition.[1][5]

Ground and bond containers when transferring material to prevent static discharge.[5]

3. Storage:

Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][3][8]

Keep containers tightly closed when not in use.[1]

Store away from incompatible materials, such as strong oxidizing agents.[1]

Emergency Procedures
Immediate and appropriate responses to emergencies can significantly mitigate harm.
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Emergency Situation Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open.[1][3] Remove contact lenses if present

and easy to do.[5] Seek immediate medical

attention.[9]

Skin Contact

Immediately remove all contaminated clothing.

[5] Wash the affected skin area with soap and

plenty of water for at least 15 minutes.[1][7]

Seek medical attention.[1]

Inhalation

Move the individual to fresh air.[1] If breathing is

difficult or has stopped, provide artificial

respiration.[1][3] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting.[1][3] Rinse the mouth

thoroughly with water.[3] Seek immediate

medical attention.[1]

Fire

Use dry chemical, carbon dioxide, or alcohol-

resistant foam to extinguish the fire.[3][5]

Firefighters must wear full protective gear and a

self-contained breathing apparatus (SCBA).[1]

[7]

Spill

Evacuate the area and remove all sources of

ignition.[3][8] Ventilate the area. Wearing

appropriate PPE, contain the spill with an inert

absorbent material like sand or earth.[1][10]

Collect the absorbed material using non-

sparking tools and place it into a suitable, closed

container for disposal.[3][8]

Disposal Plan
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Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Chemical Waste: All waste containing Ethyl 3-chloropropionate must be treated as

hazardous waste and disposed of through an approved waste disposal plant.[1][11] Do not

mix with other waste.[12]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, absorbent pads, and labware, must also be disposed of as hazardous waste.

Empty Containers: Do not reuse empty containers as they may retain explosive vapors.[6]

Triple-rinse containers with a suitable solvent, and collect the rinsate for disposal as

chemical waste.[6]

All disposal activities must adhere to local, regional, and national hazardous waste regulations.

[1]

Workflow for Safe Handling and Disposal
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Workflow for Handling Ethyl 3-chloropropionate
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Caption: Safe handling and disposal workflow for Ethyl 3-chloropropionate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b146911?utm_src=pdf-body-img
https://www.benchchem.com/product/b146911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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